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Compound of Interest

Compound Name: Bromomethyl acetate

Cat. No.: B023851

This technical support center provides comprehensive guidance for researchers, scientists, and
drug development professionals on safely managing the lachrymatory properties of
bromomethyl acetate during experiments. The following troubleshooting guides and

frequently asked questions (FAQs) address specific issues to ensure a safe laboratory
environment.

Troubleshooting Guide
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Issue

Possible Cause

Solution

Eye Irritation/Tearing in the
Lab

Inadequate ventilation,

improper handling, minor spill.

Immediately move to an area
with fresh air. If symptoms
persist, follow first aid
procedures for eye contact.
Review handling procedures
and ensure all work with
bromomethyl acetate is
conducted in a certified
chemical fume hood. Check for
and clean up any potential

spills.

Skin Irritation or Redness

Direct contact with
bromomethyl acetate due to

inadequate PPE or a spill.

Immediately flush the affected
area with copious amounts of
water for at least 15 minutes
and remove contaminated
clothing.[1] Seek medical
attention. Review and upgrade
personal protective equipment,
ensuring gloves are
appropriate for handling

halogenated compounds.

A Pungent, Irritating Odor is
Detected

Aleak from a storage
container or experimental

setup.

Evacuate the immediate area.
If safe to do so, and with
appropriate respiratory
protection, identify and seal
the source of the leak.
Ventilate the area thoroughly. If
the leak is significant, follow
the emergency spill

procedures.

Visible Spill of Bromomethyl
Acetate

Accidental dropping of a
container or a leak from

equipment.

Evacuate personnel from the
immediate spill area. Restrict
access to the area. Follow the
detailed "Small Spill
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Neutralization Protocol" or
"Large Spill Neutralization
Protocol" outlined below. Do
not attempt to clean up a large
spill without appropriate

training and PPE.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards of working with bromomethyl acetate?

Al: Bromomethyl acetate is a lachrymator, meaning it is a strong eye irritant that can cause
tearing, burning sensations, and pain.[2] It is also classified as a flammable liquid and vapor.[3]
It can cause skin irritation and may be harmful if inhaled or ingested.[1]

Q2: What personal protective equipment (PPE) is mandatory when handling bromomethyl
acetate?

A2: At a minimum, chemical safety goggles with side shields, a lab coat, and appropriate
chemical-resistant gloves must be worn.[2] For procedures with a risk of splashing or aerosol
generation, a face shield should be worn in addition to goggles. All handling of bromomethyl
acetate should be performed within a certified chemical fume hood to minimize inhalation
exposure.[2]

Q3: How should I properly store bromomethyl acetate?

A3: Bromomethyl acetate should be stored in a tightly sealed container in a cool, dry, and
well-ventilated area, away from sources of ignition.[1] It is incompatible with strong oxidizing
agents, acids, and bases.[4]

Q4: What should | do in case of accidental eye or skin contact?

A4: For eye contact, immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids, and seek immediate medical attention.[1] For
skin contact, immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes, and seek medical attention.[1]
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Q5: How do I dispose of waste containing bromomethyl acetate?

A5: All waste containing bromomethyl acetate must be disposed of as hazardous waste in
accordance with local, state, and federal regulations. Consult your institution's environmental
health and safety (EHS) office for specific guidance.

Quantitative Data Summary

The following tables summarize key quantitative data for bromomethyl acetate to facilitate risk
assessment and safe handling.

Table 1: Physical and Chemical Properties of Bromomethyl Acetate

Property Value Reference
CAS Number 590-97-6
Molecular Formula C3HsBrO:z [5]
Molecular Weight 152.97 g/mol [3]
Appearance .Cok.)rless to light yellow clear 5]

liquid
Boiling Point 130-133 °C @ 750 mmHg
Density 1.56 g/mL at 25 °C
Flash Point 57 °C (134.6 °F) - closed cup

~6.1 mmHg at 25 °C

Vapor Pressure .
(estimated)

Table 2: Occupational Exposure Limits
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Substance Limit Type Organization Value

Bromomethyl Acetate PEL/TLV OSHA/ACGIH None Established

Chloroacetyl chloride
(for reference as a REL NIOSH

lachrymator)

0.05 ppm (8-hour
TWA)

Table 3: Chemical Resistance of Glove Materials (General Guidance)

General Recommendation

Glove Material Resistance to Esters
for Bromomethyl Acetate
Suitable for splash protection
Nitrile Poor to Fair only; change immediately upon
contact.[1]
Recommended for handling
Butyl Rubber Good to Excellent
bromomethyl acetate.[6]
] Recommended for handling
Viton™ Excellent
bromomethyl acetate.[7]
Natural Rubber (Latex) Poor Not Recommended.[6]
) Use with caution, suitable for
Neoprene Fair

splash protection.

Note: Specific breakthrough time data for bromomethyl acetate is limited. It is crucial to
consult the glove manufacturer's specific chemical resistance data and to inspect gloves for
any signs of degradation before and during use.

Experimental Protocols
Protocol 1: Small Spill (<100 mL) Neutralization and Cleanup

o Evacuate and Restrict Area: Immediately alert others in the vicinity and evacuate the
immediate area of the spill. Restrict access to the area.
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o Don Appropriate PPE: At a minimum, wear a lab coat, chemical safety goggles, a face
shield, and butyl or Viton™ gloves. If the spill is volatile, a respirator may be necessary.

o Contain the Spill: If the liquid is spreading, contain it with an inert absorbent material like
vermiculite, sand, or commercial sorbent pads, working from the outside in.

» Neutralize the Spill: Prepare a 5-10% aqueous solution of sodium bicarbonate or sodium
carbonate. Slowly and carefully apply the neutralizing solution to the absorbed spill. Be
prepared for some effervescence as the acid is neutralized.[8][9]

o Allow Reaction Time: Let the neutralization mixture sit for at least 30 minutes to ensure the
reaction is complete.

o Collect Residue: Using scoops or other appropriate tools, carefully collect the absorbed and
neutralized material into a designated hazardous waste container.

o Decontaminate the Area: Wipe the spill area with the sodium bicarbonate/carbonate solution,
followed by a clean water rinse.

» Dispose of Waste: Seal and label the hazardous waste container according to your
institution's EHS guidelines.

e Remove PPE: Remove PPE in the correct order to avoid cross-contamination and wash
hands thoroughly.

Protocol 2: Glassware Decontamination

« Initial Rinse: In a chemical fume hood, rinse the glassware three times with a suitable
organic solvent (e.g., acetone) to remove the bulk of the bromomethyl acetate. Collect the
rinsate as hazardous waste.

o Neutralization Soak: Prepare a 5-10% aqueous solution of sodium bicarbonate or sodium
carbonate.[10] Fill the glassware with this solution and allow it to soak for at least one hour to
hydrolyze and neutralize any residual bromomethyl acetate.

o Thorough Washing: After soaking, discard the neutralization solution into the appropriate
agueous waste container. Wash the glassware thoroughly with laboratory detergent and hot
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water.[11] Use a brush to scrub all surfaces.[12]

» Rinsing: Rinse the glassware multiple times with tap water, followed by a final rinse with
deionized water to ensure all cleaning and neutralizing agents are removed.[11][12]

e Drying: Allow the glassware to air dry on a drying rack or place it in a drying oven.

Visualizations
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Caption: Workflow for Bromomethyl Acetate Spill Neutralization.
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l
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Caption: Protocol for Decontaminating Glassware.
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Exposure to Bromomethyl Acetate

Eye Contact Skin Contact Inhalation Ingestion
Immediately flush eyes with water for at least 15 minutes Remove Contaminated Clothing Move to Fresh Air Rinse mouth, Do NOT induce vomiting

E:Iush skin with water for at least 15 minutesj Seek Immediate Medical Attention Seek Immediate Medical Attention

Seek Medical Attention

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Bromomethyl Acetate: A Technical Support Guide to
Managing Lachrymatory Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b023851#managing-the-lachrymatory-properties-of-
bromomethyl-acetate-safely]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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